1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane

• IUPAC Name: 1-[(1-fluorocyclohexyl)methyl]-1,4-diazepane
• InChI: InChI=1S/C12H23FN2/c13-12(5-2-1-3-6-12)11-15-9-4-7-14-8-10-15/h14H,1-11H2
• InChI Key: VGTOWYBUHYFFDM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(CN2CCCNCC2)F
• Molecular Formula: C12H23FN2
• Molecular Weight: 214.32 g/mol

Description

1-(1-Fluorocyclohexyl)methyl-1,4-diazepane, also known as 1-Fluoro-1,4-diazepane, is a fluorinated cyclic compound that has been used in a variety of scientific research applications. It is a cyclic compound containing five carbon atoms and one fluorine atom and is classified as an organofluorine compound. It is a colorless, volatile liquid with a boiling point of 99.3 °C and a melting point of -63.2 °C. Due to its unique properties, 1-Fluoro-1,4-diazepane has been used in a variety of research applications, including drug synthesis, biochemical and physiological studies, and laboratory experiments.

Scientific Research Applications

1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including drugs, hormones, and vitamins. It has also been used in the synthesis of polymers and other materials. In addition, 1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane has been used in biochemical and physiological studies, as it has been found to have an effect on the activity of certain enzymes and hormones.

Mechanism Of Action

The mechanism of action of 1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane is not fully understood. It is believed that the compound exerts its effects by binding to certain enzymes and hormones, which alters their activity. In addition, it is believed that 1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane can act as a substrate for certain enzymes, allowing them to catalyze the formation of new compounds.
Biochemical and Physiological Effects
1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other xenobiotics. In addition, it has been found to inhibit the activity of certain hormones, including testosterone and progesterone. It has also been found to have an effect on the activity of certain neurotransmitters, including serotonin and GABA.

Advantages And Limitations For Lab Experiments

1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane has a number of advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a relatively inexpensive reagent, making it an attractive option for researchers on a budget. In addition, it is a relatively safe compound, making it suitable for use in laboratory experiments. However, 1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane is volatile and has a low boiling point, making it difficult to use in experiments that require high temperatures.

Future Directions

1-[(1-Fluorocyclohexyl)methyl]-1,4-diazepane-diazepane has a variety of potential future applications in scientific research. One potential application is in the synthesis of new drugs, as it has been found to have an effect on the activity of certain enzymes and hormones. In addition, it could be used in the synthesis of polymers and other materials, as well as in biochemical and physiological studies. Finally, it could be used in the development of new laboratory techniques and methods, such as high-throughput screening and molecular modeling.